Cas no 1507215-05-5 (3-amino-1-(3-methylpyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol
• CAS No: 1507215-05-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5874473
• PubChem ID: 165685497
• Update Time: 2025-10-21

3-amino-1-(3-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol
• 1507215-05-5
• EN300-1835962

• Inchi： 1S/C9H14N2O/c1-7-3-2-6-11-9(7)8(12)4-5-10/h2-3,6,8,12H,4-5,10H2,1H3
• InChI Key： YPFKRJBRCUMZOC-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CN=1)CCN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol

Comprehensive Guide to 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol (CAS No. 1507215-05-5): Properties, Applications, and Market Insights

3-amino-1-(3-methylpyridin-2-yl)propan-1-ol (CAS No. 1507215-05-5) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique amino alcohol structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C9H14N2O, and distinct pyridine moiety make it a valuable building block in medicinal chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The chemical properties of 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol make it a versatile candidate for multiple applications. Its amino and hydroxyl functional groups allow for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have highlighted its role in the synthesis of central nervous system (CNS) targeting agents, which aligns with the growing demand for novel neuropharmaceuticals. The compound's 3-methylpyridin-2-yl group further enhances its binding affinity to specific biological targets, making it a preferred choice for researchers exploring new therapeutic avenues.

In the pharmaceutical industry, 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol is often utilized as a key intermediate in the production of small molecule drugs. Its structural features are particularly advantageous for designing compounds with improved pharmacokinetic properties. For instance, its polar functional groups contribute to better solubility, a critical factor in drug formulation. Additionally, the compound's stability under various conditions ensures its suitability for large-scale manufacturing processes. These attributes have positioned it as a valuable asset in the development of next-generation therapeutics.

The market for 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol is expanding, driven by the rising demand for innovative drug candidates and custom synthesis services. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to accelerate their R&D projects. Furthermore, the increasing focus on personalized medicine and targeted therapies has amplified the need for specialized intermediates like CAS No. 1507215-05-5. Market analysts predict sustained growth in this segment, with significant opportunities for suppliers and manufacturers.

From a synthetic chemistry perspective, 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol offers several advantages. Its straightforward synthesis route and high purity yield make it an attractive option for laboratories and industrial settings alike. Researchers have also explored its potential in catalysis and asymmetric synthesis, further broadening its utility. The compound's compatibility with various green chemistry principles, such as reduced waste generation and energy efficiency, aligns with the global push for sustainable chemical practices.

In conclusion, 3-amino-1-(3-methylpyridin-2-yl)propan-1-ol (CAS No. 1507215-05-5) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features, coupled with its versatility in synthesis and drug development, make it a standout choice for scientists and manufacturers. As the demand for specialized intermediates and bioactive molecules continues to rise, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and beyond.